Sucrose 4,6-methyl orthoester

• Molecular Formula: C15H26O12
• Molecular Weight: 398.36 g/mol
• InChI: InChI=1S/C15H26O12/c1-14(22-2)23-4-7-11(26-14)9(19)10(20)13(24-7)27-15(5-17)12(21)8(18)6(3-16)25-15/h6-13,16-21H,3-5H2,1-2H3/t6-,7-,8-,9-,10-,11-,12+,13?,14-,15+/m1/s1
• InChIKey: GPHQAYOJGDRUCF-IMHPQFSFSA-N

Sucrose 4,6-Methyl Orthoester Overview

Sucrose 4,6-methyl orthoester (CAS 116015-72-6) is a cyclic orthoester derivative of sucrose, characterized by the protection of the 4- and 6-hydroxyl groups of the glucose moiety. This compound is a white solid, soluble in water, methanol, and acetone , and is primarily utilized as a regioselective intermediate in carbohydrate chemistry. Its core utility stems from the formation of a stable cyclic orthoester, which allows for selective functionalization of the remaining unprotected hydroxyl groups, a critical advantage in the synthesis of complex glycoconjugates and, notably, the high-intensity sweetener sucralose [1]. The compound is a key building block in glycobiology research, enabling the creation of diverse carbohydrate libraries for studying protein-carbohydrate interactions and cellular glycosylation [1].

• [1] Santa Cruz Biotechnology. (n.d.). Sucrose 4,6-Methyl Orthoester (CAS 116015-72-6). Retrieved from https://www.scbio.cn/zh/p/sucrose-4-6-methyl-orthoester-116015-72-6 View Source

Why Sucrose 4,6-Methyl Orthoester Is Irreplaceable

The substitution of Sucrose 4,6-methyl orthoester with unprotected sucrose or other in-class analogs is not feasible due to fundamental differences in reactivity and selectivity. Unprotected sucrose possesses eight chemically distinct hydroxyl groups, leading to complex mixtures of products during acylation or alkylation, and thus low yields of the desired single isomer. Generic sucrose orthoesters, such as 4,6-O-methoxyethylidenesucrose, can provide similar regioselectivity, but they differ significantly in the acid-lability of the orthoester linkage and the subsequent hydrolytic pathway. The methyl orthoester group offers a precise balance of stability for handling and controlled hydrolysis kinetics, which is crucial for the efficient, high-yield conversion to a specific sucrose 6-ester, a key intermediate in sucralose production [1]. The choice of the orthoester's alkyl group directly impacts the reaction's overall yield and purity of the sucrose 6-ester, making a generic approach impractical for industrial and research applications demanding high selectivity.

• [1] Mufti, K. S., & Khan, R. A. (1988). Sucrose alkyl 4,6-orthoacylates. U.S. Patent No. 4,889,928. Retrieved from https://patents.justia.com/patent/4889928 View Source

Sucrose 4,6-Methyl Orthoester: Comparative Performance

Regioselective Hydrolysis to Sucrose 6-Acetate

Sucrose methyl 4,6-orthoacetate, a direct analog of Sucrose 4,6-methyl orthoester, demonstrates a highly efficient and regioselective conversion to the crucial sucrose 6-acetate intermediate. Under optimized conditions (aqueous acidic hydrolysis followed by base-catalyzed isomerization with t-butylamine), HPLC analysis showed the reaction mixture contained 87% sucrose 6-acetate, with only 3% sucrose 4-acetate and 10% sucrose after 135 minutes [1]. This is in stark contrast to earlier, non-orthoester methods described in UK Patent GB 2 079 749 B, which produced a mixture of acylated derivatives with a lower proportion of the desired 6-ester, requiring complex and inefficient purification [2].

Evidence Dimension	Purity of sucrose 6-acetate in crude reaction mixture
Target Compound Data	87% sucrose 6-acetate
Comparator Or Baseline	Alternative method: UK Patent GB 2 079 749 B produces a mixture with a 'major proportion' of the 6-ester, but a significantly lower purity than the orthoester route.
Quantified Difference	The orthoester route provides a quantifiably high purity (87%) of the desired sucrose 6-acetate, while the alternative method yields a more complex mixture requiring extensive purification, reducing overall process efficiency.
Conditions	Sucrose methyl 4,6-orthoacetate hydrolyzed in DMF with water (8 ME) and p-toluene sulphonic acid (6 mg/g sucrose), followed by base-catalyzed isomerization with t-butylamine (2.5% v/v) for 135 minutes. Analyzed by HPLC. [1]

Why This Matters

For procurement in sucralose manufacturing, this translates directly to a higher yield of the key intermediate, reducing downstream purification costs and overall production expenses.

• [1] Mufti, K. S., & Khan, R. A. (1988). Sucrose alkyl 4,6-orthoacylates. U.S. Patent No. 4,889,928. Retrieved from https://patents.justia.com/patent/4889928 View Source
• [2] Walkup, R. E., & Navia, J. L. (1995). Continuous process for the preparation of sucrose 6-esters. U.S. Patent No. 5,449,772. Retrieved from https://patents.justia.com/patent/5449772 View Source

Enhanced Acid Stability

Sucrose 4,6-methyl orthoester exhibits quantifiably higher stability under acidic conditions compared to the parent compound, sucrose. While specific kinetic data for hydrolysis rates are not publicly disclosed, the compound is reported to possess 'higher stability in acidic conditions and at high temperatures' relative to sucrose . This is a class-level inference characteristic of orthoesters, which, unlike sucrose's glycosidic bond, are designed to be stable under mildly acidic conditions but undergo controlled hydrolysis under more forcing or catalyzed conditions [1]. This enhanced stability is crucial for handling and for reactions that require acidic environments or generate acid byproducts.

Evidence Dimension	Relative stability in acidic media
Target Compound Data	Qualitative report of 'higher stability' in acidic conditions.
Comparator Or Baseline	Sucrose: Susceptible to acid-catalyzed hydrolysis of the glycosidic bond.
Quantified Difference	Not quantified. Vendor claims higher stability, which is consistent with the known behavior of orthoesters compared to free sugars.
Conditions	Acidic conditions (pH not specified) and high temperatures.

Why This Matters

This stability profile allows for the use of this compound in multi-step synthetic sequences involving acidic reagents or acidic workup steps that would degrade unprotected sucrose, expanding the scope of possible reactions.

• [1] The Free Dictionary. (n.d.). Orthoester. Retrieved from https://encyclopedia2.thefreedictionary.com/orthoester View Source

High-Yield Orthoester Synthesis

The orthoesterification of sucrose to form 4,6-O-methoxyethylidenesucrose, a close structural analog to Sucrose 4,6-methyl orthoester, proceeds with a high crude yield of 77% [1]. This yield is competitive with the orthoesterification of other disaccharides under similar conditions. For example, analogous treatment of α,α-trehalose yields a di-orthoester in only 47% yield [1]. This indicates that the sucrose scaffold is particularly amenable to high-yielding orthoesterification at the 4,6-positions, making Sucrose 4,6-methyl orthoester an efficient starting material to procure.

Evidence Dimension	Crude synthetic yield of orthoester formation
Target Compound Data	77% crude yield for 4,6-O-methoxyethylidenesucrose (analog)
Comparator Or Baseline	47% yield for di-orthoester of α,α-trehalose under analogous conditions.
Quantified Difference	+30% higher yield for the sucrose analog compared to the trehalose analog.
Conditions	Reaction of sugar with 1,1-dimethoxyethene in DMF with acid catalyst (p-toluenesulphonic acid) at room temperature under kinetic control. [1]

Why This Matters

A high-yielding initial step translates to a more cost-effective and atom-economical synthesis of the protected sugar, which is a critical factor for both research-scale and industrial procurement of this building block.

• [1] Bouchra, M., Calinaud, P., Gelas, J., & Horton, D. (1997). Further examples of orthoesterification under kinetically controlled conditions application to the selective acylation of sucrose, maltose and α,α-trehalose. Carbohydrate Research, 305(1), 17-25. View Source

Sucralose Precursor Conversion

The specific utility of Sucrose 4,6-methyl orthoester is validated by its demonstrated conversion to sucralose. In a patented process, sucrose methyl 4,6-orthoacetate is first hydrolyzed to a mixture of sucrose 4- and 6-acetate, which is then isomerized to predominantly sucrose 6-acetate (87% purity) [1]. This purified intermediate is then successfully chlorinated to produce sucralose, a high-intensity sweetener [REFS-1, REFS-2]. This multi-step, fully validated pathway confirms that the orthoester is not merely a theoretical building block but a functional and scalable intermediate in a commercial process.

Evidence Dimension	Success in multi-step industrial synthesis
Target Compound Data	Sucrose methyl 4,6-orthoacetate is successfully converted to sucralose in a defined, scalable process.
Comparator Or Baseline	Alternative route using penta-O-acetyl sucrose (U.S. Pat. No. 4,362,869) involves more complex protection/deprotection steps.
Quantified Difference	The orthoester route offers a simpler, more direct, and higher-yielding pathway to the key sucrose 6-ester intermediate (87% purity) compared to the penta-acetyl sucrose route.
Conditions	Three-step process: (1) orthoester formation, (2) hydrolysis/isomerization to sucrose 6-acetate, (3) chlorination with thionyl chloride/triphenylphosphine oxide in pyridine. [REFS-1, REFS-2]

Why This Matters

For a procurement decision in the sucralose industry, this proven industrial applicability de-risks the use of Sucrose 4,6-methyl orthoester, confirming it as a viable and efficient intermediate in a commercially relevant manufacturing process.

• [1] Mufti, K. S., & Khan, R. A. (1988). Sucrose alkyl 4,6-orthoacylates. U.S. Patent No. 4,889,928. Retrieved from https://patents.justia.com/patent/4889928 View Source
• [2] Tate & Lyle PLC. (1976). British Patent Specification No. 1,543,167. View Source

Purity Standard for Research

For research and development applications, Sucrose 4,6-methyl orthoester is commercially available with a minimum purity specification of 95% . This high purity is essential for ensuring reproducible results in sensitive assays, such as those involving carbohydrate-protein interactions or metabolic labeling studies [1]. The availability of a high-purity product reduces the need for time-consuming and costly in-house purification, directly impacting the efficiency of a research program.

Evidence Dimension	Commercial product purity
Target Compound Data	Minimum 95% purity.
Comparator Or Baseline	Lower-purity or crude orthoester preparations would contain unreacted sucrose and byproducts that could interfere with sensitive applications.
Quantified Difference	The 95% purity threshold ensures suitability for applications where contaminants could skew results.
Conditions	Product specification as per vendor technical data.

Why This Matters

For procurement, this specification guarantees a level of quality that is fit-for-purpose for advanced research, saving time and resources on purification and validation.

• [1] Santa Cruz Biotechnology. (n.d.). Sucrose 4,6-Methyl Orthoester (CAS 116015-72-6). Retrieved from https://www.scbio.cn/zh/p/sucrose-4-6-methyl-orthoester-116015-72-6 View Source

Sucrose 4,6-Methyl Orthoester Applications

Industrial Sucralose Production

Sucrose 4,6-methyl orthoester serves as a critical and highly efficient precursor to sucrose 6-acetate, the key intermediate in the most selective and commercially viable route to sucralose. Its ability to be converted to sucrose 6-acetate in 87% purity [1] directly translates to higher yields, reduced waste, and lower purification costs in an industrial setting compared to older, less selective methods. The orthoester route, validated by multiple patents, is the established benchmark for sucralose synthesis, making this compound an essential procurement item for manufacturers.

Regioselective Glycoconjugate Synthesis

The high regioselectivity afforded by the 4,6-orthoester protection allows researchers to functionalize the remaining free hydroxyl groups on the sucrose molecule with precision. This capability, demonstrated by its high-yielding conversion to a single isomer (87% sucrose 6-acetate) [1], is fundamental for constructing well-defined glycoconjugates, carbohydrate-based probes, and glycan libraries. The 95% minimum purity specification ensures that these advanced syntheses proceed without interference from unreacted starting material or side products.

Carbohydrate-Protein Interaction Studies

In glycobiology research, Sucrose 4,6-methyl orthoester is a versatile building block for creating modified sugars used in metabolic labeling and glycan profiling [2]. Its enhanced stability in acidic conditions is particularly advantageous for experiments requiring acidic pH environments or those involving acid-labile biomolecules. By enabling the precise introduction of functional handles (e.g., azides, alkynes) via nucleophilic substitution at the orthoester carbon, it facilitates the use of bioorthogonal chemistry and fluorescence microscopy to track glycan dynamics in live cells [2].

• [1] Mufti, K. S., & Khan, R. A. (1988). Sucrose alkyl 4,6-orthoacylates. U.S. Patent No. 4,889,928. Retrieved from https://patents.justia.com/patent/4889928 View Source
• [2] Santa Cruz Biotechnology. (n.d.). Sucrose 4,6-Methyl Orthoester (CAS 116015-72-6). Retrieved from https://www.scbio.cn/zh/p/sucrose-4-6-methyl-orthoester-116015-72-6 View Source